(4-Fluorophenyl)-[4-(4-phenylcyclohexyl)-1-piperazinyl]methanone

• Molecular Formula: C23H27FN2O
• Molecular Weight: 366.5 g/mol
• IUPAC Name: (4-fluorophenyl)-[4-(4-phenylcyclohexyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H27FN2O/c24-21-10-6-20(7-11-21)23(27)26-16-14-25(15-17-26)22-12-8-19(9-13-22)18-4-2-1-3-5-18/h1-7,10-11,19,22H,8-9,12-17H2
• InChI Key: MSXNTDQMFQNMMD-UHFFFAOYSA-N
• SMILES: C1CC(CCC1C2=CC=CC=C2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)F

Description

(4-Fluorophenyl)-[4-(4-phenylcyclohexyl)-1-piperazinyl]methanone, also known as 4'-F-POP or MPPP, is a synthetic compound that belongs to the class of piperazine derivatives. This compound has gained interest in the scientific community due to its potential applications in the field of medicinal chemistry and drug development.

Scientific Research Applications

Analytical Chemistry and Separation Techniques

• El-Sherbiny et al. (2005) developed a method for separating flunarizine hydrochloride (FLZ) and its degradation products using micellar or microemulsion mobile phases. This technique is useful for analyzing and purifying related compounds in pharmaceutical formulations (El-Sherbiny et al., 2005).

Radiopharmaceuticals and Imaging

• Blanckaert et al. (2005) synthesized and evaluated a compound for potential visualization of the 5-HT2A receptor using SPECT imaging. This compound's radiochemical properties and brain uptake in mice suggest its application in neuroimaging (Blanckaert et al., 2005).

Drug Synthesis

• Narsaiah and Kumar (2010) achieved a high-yield synthesis of the antimigraine drug lomerizine, starting from bis(4-fluorophenyl)methanone. This method holds promise for large-scale drug production (Narsaiah & Kumar, 2010).

Therapeutic Applications

• Ashok et al. (2015) discovered that certain β-carboline derivatives, including ones with (4-fluorophenyl)piperazin-1-yl)methanone, selectively inhibit HIV-2, offering a potential new treatment for this virus (Ashok et al., 2015).

Chemical Synthesis and Biological Activity

• Abbasi et al. (2019) synthesized a series of compounds for potential therapeutic applications, demonstrating enzyme inhibitory activity and a balance between therapeutic potential and cytotoxicity (Abbasi et al., 2019).

Fluorophore-based Logic Gates

• Gauci and Magri (2022) developed compounds including a piperazine receptor and an aryl group, functioning as fluorescent logic gates. These compounds, studied in different solvent conditions, offer insight into cellular microenvironments and protein interfaces (Gauci & Magri, 2022).

Structural Studies

• Nagaraju et al. (2018) focused on the crystal structure of a related compound, providing insights into the stability and molecular interactions of this class of molecules (Nagaraju et al., 2018).

Antibacterial Applications

• Bisht et al. (2010) explored compounds with cyclopropyl methanones for their antitubercular activity, showing promise in treating Mycobacterium tuberculosis (Bisht et al., 2010).